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Compound of Interest

Compound Name: 2-Phenoxypropionic acid

CAS No.: 1912-21-6

Cat. No.: B154826

Get Quote

Understanding the physical and chemical properties of 2-PPA is the foundational step in

establishing a logical disposal protocol. The causality behind our disposal choices—such as

avoiding aqueous drains and mandating incineration—is directly linked to its molecular

behavior.
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Property Value Operational Implication

CAS Number 940-31-8

Unique identifier required for

EPA/RCRA hazardous waste

manifests.

Molecular Formula C9H10O3

Carbon-rich structure; highly

suitable for solvent-assisted

incineration.

Physical State
White to off-white crystalline

solid

High risk of dust generation;

mandates wet-wiping or HEPA

vacuuming during spills[1].

Solubility
Soluble in organics, limited in

water

Do not flush down drains; use

organic solvents for equipment

decontamination[1].

Key GHS Hazards
Skin Irrit. 2, Eye Irrit. 2A, STOT

SE 3

Mandates impervious gloves,

chemical goggles, and fume

hood handling[3].

Part 2: Step-by-Step Disposal Workflows
To maintain scientific integrity and operational safety, all waste management protocols must be

executed with the same precision as an experimental assay. Every step below is designed to

be a self-validating system, mitigating risk through chemical logic.

Protocol A: Immediate Spill Response & Containment
Causality: 2-PPA dust can cause severe respiratory irritation (H335)[3]. If the compound is

utilized in a methanol solution, it introduces high flammability and acute systemic toxicity

risks[6].

Evacuation & PPE: Immediately isolate the spill area. Personnel must don impervious

gloves, chemical safety goggles, and a NIOSH-approved respirator (or a self-contained

breathing apparatus for large solution spills)[7].
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Containment: Prevent the product from entering drains, sewers, or soil[6][8].

Phenoxypropionic acid derivatives are highly persistent in the environment and resist natural

degradation[4][5].

Absorption & Collection:

For Solid Spills: Sweep up the dust carefully to avoid airborne dispersion. Place it into an

airtight container[8].

For Solution Spills: Absorb the liquid with earth, sand, vermiculite, or another non-

combustible inert material[6][7]. Do not use combustible absorbents (like sawdust) if the

solvent carrier is flammable.

Decontamination: Wash the spill site thoroughly with water or an appropriate solvent only

after the bulk material pickup is complete. Collect all wash liquid as hazardous waste[7].

Protocol B: Routine Laboratory Waste Segregation
Causality: Mixing 2-PPA with incompatible materials (such as strong oxidizing agents) can lead

to hazardous, heat-generating reactions[7][8].

Segregation: Collect 2-PPA waste in a dedicated, halogen-free organic waste container

(unless chlorinated solvents were used in your specific assay). Keep strictly away from

oxidizing agents[8].

Containerization: Use tightly closed, chemically compatible containers (e.g., HDPE or amber

glass). Store in a cool, dry, dark, and well-ventilated place[7][8].

Labeling: Clearly label the container with "Hazardous Waste - 2-Phenoxypropionic Acid",

explicitly noting its specific GHS hazards (Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3)[3].

Grounding (For Solutions): If 2-PPA is dissolved in a flammable solvent (e.g., methanol),

ensure all waste receiving equipment is grounded and bonded to prevent electrostatic

discharge[6].

Protocol C: Final Disposal (Chemical Incineration)
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Causality: Direct environmental release is strictly prohibited. The most effective method of

destroying the aromatic ether and carboxylic acid structures of 2-PPA without generating toxic

byproducts is high-temperature incineration[8].

Dissolution: Dissolve or mix the 2-PPA material with a combustible solvent[8]. This increases

the caloric value of the waste, ensuring complete and efficient combustion.

Transfer: Transfer the containerized waste to a licensed professional waste disposal

service[7].

Incineration: The waste must be burned in a chemical incinerator equipped with an

afterburner and a scrubber system[8].

Why an afterburner? To ensure the complete thermal destruction of the aromatic ring and

prevent the release of toxic carbon monoxide[8].

Why a scrubber? To neutralize any acidic gases formed during the combustion process.

Part 3: Waste Management Decision Pathway
The following diagram illustrates the logical flow of 2-PPA waste from generation to final

destruction, ensuring no operational steps are bypassed.
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Workflow for 2-PPA waste segregation, containment, and final incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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